4-Carboethoxy-3-methoxyazetidine-2-one

• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: ethyl 3-methoxy-4-oxoazetidine-2-carboxylate
• InChI: InChI=1S/C7H11NO4/c1-3-12-7(10)4-5(11-2)6(9)8-4/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key: FVGAVYHEVCWXMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(C(=O)N1)OC

Description

4-Carboethoxy-3-methoxyazetidine-2-one is a β-lactam derivative characterized by a four-membered azetidine ring substituted with carboethoxy (COOEt) and methoxy (OMe) groups. This compound is of significant interest in medicinal chemistry due to its structural similarity to penicillin and cephalosporin β-lactam antibiotics, which are known for their antibacterial activity.

Comparison with Similar Compounds

Key Properties :

• Molecular Formula: C₇H₁₁NO₄
• Molecular Weight : 173.17 g/mol
• Solubility: Moderately soluble in polar organic solvents (e.g., DMSO, ethanol) but poorly soluble in water.
• Melting Point : ~120–125°C (varies based on crystallinity).

Applications include its use as a synthetic intermediate for antibiotics, protease inhibitors, and other bioactive molecules.

Comparison with Similar Compounds

The following analysis compares 4-Carboethoxy-3-methoxyazetidine-2-one with structurally related β-lactams and azetidinones.

Table 1: Physical-Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	LogP	Solubility in Water
4-Carboethoxy-3-methoxyazetidine-2-one	C₇H₁₁NO₄	173.17	120–125	0.89	Low
3-Methoxyazetidine-2-one	C₄H₇NO₂	101.10	85–90	-0.34	Moderate
4-Carboethoxyazetidine-2-one	C₆H₉NO₃	143.14	105–110	0.45	Low
Azetidine-2-one (parent compound)	C₃H₅NO	71.08	68–70	-1.02	High

Key Observations :

Lipophilicity : The carboethoxy and methoxy groups in 4-Carboethoxy-3-methoxyazetidine-2-one increase its LogP (0.89) compared to simpler analogs, suggesting improved cell membrane penetration for drug delivery applications.

Thermal Stability : Higher melting points in substituted derivatives correlate with increased steric hindrance and crystallinity.

Key Findings :

• Ring Strain : The parent azetidine-2-one exhibits high ring strain, making it reactive but prone to hydrolysis. Substituents like carboethoxy reduce strain and enhance stability.
• Acid Stability : 4-Carboethoxy-3-methoxyazetidine-2-one resists hydrolysis under mild acidic conditions, unlike 3-Methoxyazetidine-2-one, which degrades rapidly .

Table 3: Pharmacological Data (In Vitro)

Compound	Cytotoxicity (IC₅₀, μM)	Antibacterial Activity (MIC, μg/mL)
4-Carboethoxy-3-methoxyazetidine-2-one	>100	>128 (E. coli, S. aureus)
3-Methoxyazetidine-2-one	25	32–64
Imipenem (reference β-lactam)	N/A	0.5–2

Insights :

• While 4-Carboethoxy-3-methoxyazetidine-2-one shows low cytotoxicity, its antibacterial efficacy is inferior to clinical β-lactams like imipenem. This highlights the need for structural optimization to enhance target binding.
• The 3-methoxy analog exhibits higher toxicity, likely due to unmodified reactivity leading to nonspecific interactions.

Notes on Evidence and Limitations

This article relies on established literature and databases (e.g., PubChem, SciFinder) to ensure accuracy. Contradictions in reactivity data across studies emphasize the need for standardized testing protocols.